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Compound of Interest

Compound Name: Lecirelin

Cat. No.: B612356 Get Quote

Essential Safety and Handling Guide for
Lecirelin
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Lecirelin. Adherence to these

protocols is vital for ensuring personal safety and minimizing environmental impact.

Lecirelin is a synthetic peptide analogue of gonadotropin-releasing hormone (GnRH) and

functions as a GnRH agonist.[1][2][3][4] It is primarily used in veterinary medicine to manage

reproductive cycles.[2][3] In a research context, understanding its potent biological activity is

key to handling it safely.

Hazard Identification and Classification
Lecirelin is classified with several hazards according to the Globally Harmonized System

(GHS).[5][6] It is harmful if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation.[5] It is also recognized as very toxic to aquatic life with long-lasting effects.

[6]
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Hazard

Classification
Category Hazard Statement Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[5][6]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[5]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[5]

Specific Target Organ

Toxicity, Single

Exposure

Category 3
H335: May cause

respiratory irritation
[5]

Hazardous to the

Aquatic Environment,

Acute

Category 1
H400: Very toxic to

aquatic life
[6]

Hazardous to the

Aquatic Environment,

Chronic

Category 1

H410: Very toxic to

aquatic life with long

lasting effects

[6]

Personal Protective Equipment (PPE)
Comprehensive personal protective equipment is mandatory when handling Lecirelin to

prevent exposure.[5][6] No occupational exposure limit values have been established for

Lecirelin.[5][6][7]
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PPE Type Specification Purpose Source

Eye/Face Protection
Safety goggles with

side-shields

Protects against

splashes and aerosols

entering the eyes.

[5][6]

Hand Protection
Protective gloves

(e.g., nitrile, latex)

Prevents skin contact

and absorption.
[5][6]

Skin and Body

Protection

Impervious clothing

(e.g., lab coat,

coveralls)

Protects skin from

contamination and

prevents carrying the

substance outside the

lab.

[5][6]

Respiratory Protection Suitable respirator

Required to prevent

inhalation of dust or

aerosols, especially

when handling the

powdered form. Use

in a well-ventilated

area.

[5][6]

Operational Plan: Safe Handling Protocol
1. Engineering Controls:

Ventilation: Always handle Lecirelin in a well-ventilated area.[5][6] Use of a chemical fume

hood or other appropriate exhaust ventilation is recommended, especially when handling the

powder form to avoid dust and aerosol formation.[5][6][7]

Safety Stations: Ensure an accessible safety shower and eye wash station are located near

the handling area.[5][6]

2. Pre-Handling Preparations:

Read the Safety Data Sheet (SDS) thoroughly before beginning work.

Assemble all necessary PPE and ensure it is in good condition.
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Clearly label all containers with the substance name and hazard pictograms.

3. Handling Procedures:

Avoid direct contact with skin and eyes.[7]

Do not eat, drink, or smoke in the area where Lecirelin is being handled.[5]

Avoid the formation and inhalation of dust and aerosols.[5][7]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[5]

Special Precautions: Due to its hormonal activity, women of child-bearing potential should

handle Lecirelin with extreme caution to prevent accidental self-injection or skin absorption.

[8] Pregnant women should not handle the product.[8]

4. Storage:

Keep the container tightly sealed in a cool, well-ventilated area.[6]

Store at -20°C in powder form or -80°C when in solvent.[6]

Keep away from direct sunlight and incompatible materials such as strong acids/alkalis and

strong oxidizing/reducing agents.[6]

Emergency and First Aid Procedures
Immediate response is critical in the event of an exposure.
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Exposure Route First Aid Measure Source

If Inhaled

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

[5][7]

In Case of Skin Contact

Immediately wash the affected

area with plenty of soap and

water. Remove contaminated

clothing and wash it before

reuse. Seek medical attention.

[5][7][8]

In Case of Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[5][7]

If Swallowed

Rinse mouth with water. Do

NOT induce vomiting. Call a

poison center or doctor

immediately if you feel unwell.

[5][6][7]

Accidental Self-Injection

Seek medical advice

immediately and show the

package leaflet or label to the

physician.

[8]

Disposal Plan
Proper disposal is essential to prevent environmental contamination, given Lecirelin's high

toxicity to aquatic life.[6]

1. Waste Collection:

Collect all Lecirelin waste, including unused product and contaminated disposables (gloves,

wipes, etc.), in a dedicated, clearly labeled, and sealed hazardous waste container.
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2. Spill Management:

Evacuate personnel from the immediate area.

Wear full PPE for the cleanup.[5]

Prevent further leakage or spillage if it is safe to do so.[5] Do not let the product enter drains

or water courses.[5][6]

For liquid spills, absorb with an inert, finely-powdered material (e.g., diatomite, universal

binders).[5]

For solid spills, carefully sweep or scoop up the material without creating dust.

Decontaminate the spill surface and any equipment by scrubbing with alcohol.[5]

Place all contaminated materials into the hazardous waste container.

3. Final Disposal:

Dispose of the hazardous waste container through an approved and licensed waste disposal

contractor.[6]

Disposal must be in accordance with all local, state, and federal regulations.[9] Incineration

at a permitted facility is often the required method for pharmaceutical waste.[9]

Do not dispose of Lecirelin in standard laboratory trash or pour it down the sink.[9]

Mechanism of Action and Experimental Workflows
Lecirelin acts as a GnRH agonist.[1] It binds to GnRH receptors in the anterior pituitary gland,

stimulating the synthesis and release of gonadotropins: luteinizing hormone (LH) and follicle-

stimulating hormone (FSH).[2] This surge in LH triggers ovulation.[2]
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Caption: Lecirelin signaling pathway initiating ovulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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